5-(10-Bromoanthracen-9-yl)pyrimidine chemical structure and properties
5-(10-Bromoanthracen-9-yl)pyrimidine chemical structure and properties
An In-depth Technical Guide to 5-(10-Bromoanthracen-9-yl)pyrimidine: Synthesis, Characterization, and Potential Applications
Abstract
This technical guide provides a comprehensive overview of 5-(10-Bromoanthracen-9-yl)pyrimidine, a novel heterocyclic compound merging the photophysically active anthracene core with the biologically significant pyrimidine scaffold. As a molecule not yet extensively documented in peer-reviewed literature, this document serves as a foundational resource for researchers in materials science and drug discovery. We present a proposed, high-yield synthetic pathway, detail essential characterization protocols, and explore the compound's predicted physicochemical and photophysical properties based on established principles of its constituent moieties. The guide culminates in a discussion of its potential applications, from organic electronics to targeted kinase inhibition, providing a roadmap for future investigation.
Introduction: A Molecule of Convergent Potential
The strategic fusion of distinct chemical scaffolds is a cornerstone of modern molecular design. Anthracene and its derivatives are renowned for their outstanding photophysical properties, forming the basis for materials used in organic light-emitting diodes (OLEDs), fluorescent probes, and photosensitizers.[1][2] The extended π-conjugated system of the anthracene core gives rise to strong luminescence, which can be precisely tuned through substitution.[3]
Concurrently, the pyrimidine ring is a privileged structure in medicinal chemistry.[4] As a fundamental component of nucleic acids, its derivatives are integral to numerous biological processes, leading to their widespread application as anticancer, antiviral, and anti-inflammatory agents.[5][6] Many pyrimidine-based drugs function as kinase inhibitors, leveraging the heterocycle's ability to form key hydrogen bonds within ATP-binding sites.[7][8]
The compound 5-(10-Bromoanthracen-9-yl)pyrimidine represents a deliberate convergence of these two domains. The bromine atom at the 10-position of the anthracene core serves a dual purpose: it modulates the electronic properties of the anthracene system and provides a reactive handle for further functionalization. This guide offers a predictive yet robust framework for the synthesis, characterization, and exploitation of this promising, unexplored molecule.
Proposed Synthesis and Mechanistic Rationale
The creation of the C-C bond between the electron-rich anthracene and the pyrimidine ring is the key strategic step. A Suzuki-Miyaura cross-coupling reaction is the method of choice due to its high functional group tolerance, excellent yields, and well-established mechanism. We propose the coupling of 10-Bromoanthracene-9-boronic acid with 5-bromopyrimidine.
Causality of Experimental Design:
-
Choice of Precursors: 10-Bromoanthracene-9-boronic acid is a commercially available starting material that strategically places the reactive boronic acid group at the desired 9-position.[9] 5-Bromopyrimidine is also readily available and provides the pyrimidine moiety.[10] This specific pairing ensures the desired connectivity.
-
Catalyst System: A palladium catalyst, such as Pd(PPh₃)₄, is standard for Suzuki couplings. The phosphine ligands are crucial for the stability and catalytic activity of the Pd(0) species throughout the catalytic cycle.
-
Base and Solvent: A base (e.g., Na₂CO₃ or K₂CO₃) is required to activate the boronic acid for transmetalation. A mixture of an organic solvent (like Dioxane or Toluene) and water is used to dissolve both the organic precursors and the inorganic base, facilitating the reaction.
Experimental Protocol: Synthesis of 5-(10-Bromoanthracen-9-yl)pyrimidine
Materials:
-
10-Bromoanthracene-9-boronic acid (1.0 eq)[9]
-
5-Bromopyrimidine (1.1 eq)[10]
-
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)
-
Potassium Carbonate (K₂CO₃) (3.0 eq)
-
1,4-Dioxane
-
Deionized Water
-
Nitrogen or Argon gas (for inert atmosphere)
Procedure:
-
To a flame-dried round-bottom flask, add 10-Bromoanthracene-9-boronic acid (1.0 eq), 5-bromopyrimidine (1.1 eq), and K₂CO₃ (3.0 eq).
-
Evacuate and backfill the flask with an inert gas (N₂ or Ar) three times to ensure an oxygen-free atmosphere.
-
Add Pd(PPh₃)₄ (0.05 eq) to the flask.
-
Add a 4:1 mixture of 1,4-dioxane and deionized water. The total solvent volume should be sufficient to dissolve the reactants upon heating.
-
Fit the flask with a reflux condenser and heat the reaction mixture to 90-100 °C with vigorous stirring.
-
Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 12-24 hours.
-
Upon completion, cool the reaction mixture to room temperature.
-
Dilute the mixture with ethyl acetate and wash with water, followed by brine.
-
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.
-
Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 5-(10-Bromoanthracen-9-yl)pyrimidine.
Synthetic Workflow Diagram
Caption: Proposed Suzuki-Miyaura cross-coupling workflow.
Chemical Structure and Predicted Properties
The final structure combines the planar, tricyclic anthracene core with a pyrimidine ring. The dihedral angle between the two rings will be influenced by steric hindrance, likely resulting in a non-planar conformation.
Predicted Physicochemical Data
| Property | Predicted Value | Basis of Prediction |
| Molecular Formula | C₁₈H₁₁BrN₂ | Sum of atoms from precursors[10][11] |
| Molecular Weight | 335.20 g/mol | Calculated from molecular formula |
| Appearance | Yellow to orange solid | Based on related anthracene derivatives[12] |
| Solubility | Soluble in common organic solvents (DCM, Chloroform, THF, Toluene); Insoluble in water | Typical for polycyclic aromatic hydrocarbons |
| ¹H NMR | Aromatic protons (δ 7.0-9.0 ppm), distinct pyrimidine signals | Chemical shift regions for anthracene and pyrimidine rings[13] |
| ¹³C NMR | Multiple signals in the aromatic region (δ 110-150 ppm) | Characteristic of sp² hybridized carbons in aromatic systems[7] |
| Mass Spec (HRMS) | [M]⁺ and [M+2]⁺ isotopic pattern for Bromine | Presence of Br atom |
| UV-Vis Abs (λ_abs) | ~350-400 nm | Characteristic π-π* transitions of the anthracene core[1][3] |
| Fluorescence (λ_em) | ~400-450 nm (Blue/Green) | Emission properties of 9-substituted anthracenes[3][14] |
Characterization Protocols
Verifying the identity and purity of the synthesized compound is critical. The following protocols outline standard characterization techniques.
Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy
-
Sample Prep: Dissolve ~5-10 mg of the purified product in 0.5 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
-
Instrumentation: Use a standard NMR spectrometer (e.g., 400 MHz).
-
¹H NMR: Acquire a proton spectrum. Expect complex multiplets in the aromatic region (7-9 ppm). The pyrimidine protons should appear as distinct singlets or doublets depending on their environment.
-
¹³C NMR: Acquire a carbon spectrum. Expect numerous signals in the aromatic region (110-150 ppm).
-
Rationale: NMR provides definitive structural confirmation by mapping the chemical environment of each proton and carbon atom.
Protocol: Mass Spectrometry (MS)
-
Sample Prep: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).
-
Instrumentation: Use a High-Resolution Mass Spectrometer (HRMS) with an appropriate ionization source (e.g., ESI or APCI).
-
Analysis: Obtain the mass spectrum. Look for the molecular ion peak corresponding to the calculated exact mass. Critically, observe the characteristic isotopic pattern of bromine (a near 1:1 ratio for the [M]⁺ and [M+2]⁺ peaks).
-
Rationale: HRMS confirms the elemental composition and molecular weight with high precision.
Protocol: Photophysical Characterization
-
Sample Prep: Prepare a dilute solution (absorbance < 0.1 at excitation wavelength) in a spectroscopic grade solvent (e.g., dichloromethane or toluene).
-
UV-Visible Spectroscopy: Use a spectrophotometer to measure the absorption spectrum and identify the absorption maxima (λ_abs). The spectrum should show the characteristic vibronic structure of the anthracene core.[1]
-
Fluorescence Spectroscopy: Use a spectrofluorometer. Excite the sample at a λ_abs and measure the emission spectrum to determine the emission maxima (λ_em).
-
Rationale: These measurements are fundamental to understanding the compound's interaction with light, which is crucial for applications in OLEDs or as a fluorescent probe.[2]
Photophysical Characterization Workflow
Caption: Standard workflow for photophysical analysis.
Potential Applications and Future Directions
The unique hybrid structure of 5-(10-Bromoanthracen-9-yl)pyrimidine suggests several promising avenues for research and development.
Materials Science and Organic Electronics
The strong fluorescence expected from the anthracene core makes this compound a candidate for use as an emitter or host material in Organic Light-Emitting Diodes (OLEDs).[14] The pyrimidine moiety could influence intermolecular packing in the solid state, potentially mitigating concentration quenching effects that can diminish fluorescence in thin films.[3] The bromine atom also allows for subsequent reactions, such as a second cross-coupling, to build more complex, conjugated systems for advanced electronic materials.[15]
Drug Development and Chemical Biology
The pyrimidine scaffold is a well-established pharmacophore in oncology, particularly for kinase inhibition.[16][17] The bulky, lipophilic bromoanthracene group could serve as a "hydrophobic anchor," targeting deep, non-polar pockets within an enzyme's active site.
Potential Biological Targets:
-
Tyrosine Kinases: Many pyrimidine derivatives are designed to inhibit tyrosine kinases like EGFR or Bcr-Abl.[7][8] This compound could be screened against a panel of kinases to identify potential inhibitory activity.
-
Fluorescent Probes: If the compound exhibits environmentally sensitive fluorescence (solvatochromism), it could be developed into a probe to study biological microenvironments, such as lipid membranes or protein binding events. The anthracene core provides the fluorescent signal, while the pyrimidine could be functionalized for specific targeting.
Conclusion
5-(10-Bromoanthracen-9-yl)pyrimidine stands as a molecule of significant untapped potential, bridging the fields of materials science and medicinal chemistry. This guide provides the essential theoretical and practical framework for its synthesis via Suzuki-Miyaura coupling and its subsequent characterization through standard spectroscopic techniques. The predicted properties suggest a fluorescent, structurally unique compound. Future research should focus on validating the proposed synthesis, thoroughly characterizing its photophysical and electrochemical properties, and screening it for biological activity against relevant cancer targets. The insights gained will pave the way for the development of novel functional materials and potential therapeutic leads.
References
- A Comparative Analysis of the Photophysical Properties of Anthracene Deriv
- Photophysical Properties of Anthracene Deriv
- Photophysical Properties of 9,10-Disubstituted Anthracene Derivatives in Solution and Films. (2011).
- Crystal Structures and Photophysical Properties of 9-Anthracene Carboxylic Acid Derivatives for Photomechanical Applications. (2011).
- Photophysical Properties of Anthracene Derivatives. (2025).
- Design, synthesis, and biological evaluation of novel bromo-pyrimidine analogues as tyrosine kinase inhibitors. (n.d.). Arabian Journal of Chemistry.
- Part-1: Design, synthesis and biological evaluation of novel bromo-pyrimidine analogs as tyrosine kinase inhibitors. (2016). PubMed.
- Online Demo Results. (n.d.).
- Microwave-assisted regioselective synthesis of substituted-9-bromo-9,10-dihydro-9,10-ethanoanthracenes via Diels-Alder cycloaddition. (2020). [Source not available].
- Pyrimidine, 5-bromo-. (n.d.). National Institute of Standards and Technology.
- Transition-metal-free synthesis of pyrimidines from lignin β-O-4 segments via a one-pot multi-component reaction. (n.d.).
- Single-Step Synthesis of Pyrimidine Derivatives. (2006). Organic Chemistry Portal.
- 2-(10-Bromoanthracen-9-yl)-N-phenylaniline. (2024). PMC.
- CAS RN 1062555-52-5 | 9-(4-Anthracen-9-ylphenyl)-10-bromoanthracene. (n.d.). [Source not available].
- 2-{9-(10-Bromoanthracenyl)}-1,3-dihydro-1H-[d]-1,3,2-benzodiazaborole. (2023). MDPI.
- Recent Advances in Pyrimidine-Based Drugs. (n.d.). PMC.
- Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. (2024). MDPI.
- Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review. (2021). JACS Directory.
- Synthesis and evaluation of novel pyrimidine derivative targeting pancreatic adenocarcinoma. (2024). Panduranga Mudgal.
- 1-(10-Bromoanthracen-9-yl)-1H-imidazole. (n.d.). PMC - NIH.
- Role of Pyrimidine Derivatives in the Treatment of Cancer. (2024). [Source not available].
- 10-Bromoanthracene-9-boronic acid. (n.d.). Sigma-Aldrich.
- 9-Bromoanthracene. (n.d.). PubChem.
- 9-Bromoanthracene. (n.d.). Ossila.
- Crystal structure of 4-(anthracen-9-yl)pyridine. (n.d.). IUCr Journals.
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. Photophysical Properties of Anthracene Derivatives [mdpi.com]
- 3. pubs.acs.org [pubs.acs.org]
- 4. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
- 5. mdpi.com [mdpi.com]
- 6. jacsdirectory.com [jacsdirectory.com]
- 7. Design, synthesis, and biological evaluation of novel bromo-pyrimidine analogues as tyrosine kinase inhibitors - Arabian Journal of Chemistry [arabjchem.org]
- 8. Part-1: Design, synthesis and biological evaluation of novel bromo-pyrimidine analogs as tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. 10-Bromoanthracene-9-boronic acid 641144-16-3 [sigmaaldrich.com]
- 10. Pyrimidine, 5-bromo- [webbook.nist.gov]
- 11. 9-Bromoanthracene | C14H9Br | CID 74062 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 12. ossila.com [ossila.com]
- 13. 2-{9-(10-Bromoanthracenyl)}-1,3-dihydro-1H-[d]-1,3,2-benzodiazaborole | MDPI [mdpi.com]
- 14. researchgate.net [researchgate.net]
- 15. Microwave-assisted regioselective synthesis of substituted-9-bromo-9,10-dihydro-9,10-ethanoanthracenes via Diels-Alder cycloaddition - Journal of King Saud University - Science [jksus.org]
- 16. Synthesis and evaluation of novel pyrimidine derivative targeting pancreatic adenocarcinoma - Panduranga Mudgal - Annals of Pancreatic Cancer [apc.amegroups.org]
- 17. Role of Pyrimidine Derivatives in the Treatment of Cancer | Journal for Research in Applied Sciences and Biotechnology [jrasb.com]
